![molecular formula C17H20FN5O2S B6449580 6-cyclopropyl-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-3,4-dihydropyrimidin-4-one CAS No. 2548994-12-1](/img/structure/B6449580.png)
6-cyclopropyl-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-3,4-dihydropyrimidin-4-one
Description
6-cyclopropyl-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C17H20FN5O2S and its molecular weight is 377.4 g/mol. The purity is usually 95%.
The exact mass of the compound 6-cyclopropyl-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-3,4-dihydropyrimidin-4-one is 377.13217423 g/mol and the complexity rating of the compound is 685. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 6-cyclopropyl-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-3,4-dihydropyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-cyclopropyl-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-3,4-dihydropyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with organic halides or pseudohalides (such as aryl or vinyl halides). This reaction has found widespread application in synthetic chemistry due to its mild reaction conditions and functional group tolerance .
Boron Reagents in SM Coupling: The compound contains a boron atom, which makes it relevant to SM coupling. Boron reagents play a crucial role in this process. Let’s explore the applications:
- Organoboron Reagents : These are stable, environmentally benign compounds that readily participate in SM coupling. Seven main classes of boron reagents have been developed:
Pharmacological Activities
While the compound’s specific pharmacological activities are not widely documented, let’s explore some general areas where related structures have shown promise:
- Antitubercular Activity : The compound’s structural features suggest potential as an antitubercular agent .
- Other Potential Activities : Given the thiazole and pyrimidinone components, exploration of anticancer, analgesic, anti-inflammatory, and antioxidant properties could be worthwhile .
Solvent Applications
The compound’s cyclic urea structure also makes it a versatile solvent. Specifically, 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone is used in:
Selection of boron reagents for Suzuki–Miyaura coupling [Vision on Synthetic and Medicinal Facets of 1,2,4-Triazolo 3,4- Synthesis and evaluation of 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7- (4- (2- (4-substitutedpiperazin-1-yl)acetyl)piperazin-1-yl)quinoline-3-carboxylic acid derivatives as anti-tubercular and antibacterial agents [1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone, 98%, Thermo Scientific™](https://www.fishersci.co.uk/shop/products/1-3-dimethyl-3-4-5-6-tetrahydro-2-1h-pyrimidinone-98-thermo-s
properties
IUPAC Name |
4-cyclopropyl-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FN5O2S/c1-9-14(26-10(2)19-9)16(25)22-5-7-23(8-6-22)17-20-13(11-3-4-11)12(18)15(24)21-17/h11H,3-8H2,1-2H3,(H,20,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTYMZROWTZCVEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C(=O)N2CCN(CC2)C3=NC(=C(C(=O)N3)F)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20FN5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopropyl-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-1H-pyrimidin-6-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-({2-cyclopentanecarbonyl-octahydrocyclopenta[c]pyrrol-3a-yl}methoxy)-5-methylpyrimidine](/img/structure/B6449511.png)
![6-cyclopropyl-2-[4-(2,5-dimethylfuran-3-carbonyl)piperazin-1-yl]-5-fluoro-3,4-dihydropyrimidin-4-one](/img/structure/B6449514.png)
![6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one](/img/structure/B6449515.png)
![6-cyclopropyl-5-fluoro-2-[4-(pyridine-4-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one](/img/structure/B6449517.png)
![6-cyclopropyl-2-[4-(1,5-dimethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-5-fluoro-3,4-dihydropyrimidin-4-one](/img/structure/B6449521.png)
![5-fluoro-2-{4-[2-(2-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449536.png)
![5-fluoro-2-[4-(2-phenoxyacetyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449549.png)
![3-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]-4,5,6,7-tetrahydro-2,1-benzoxazole](/img/structure/B6449560.png)
![4-methyl-N-[3-(quinolin-8-yloxy)propyl]-1,2,3-thiadiazole-5-carboxamide](/img/structure/B6449573.png)
![2-(2,2-dimethylcyclopropanecarbonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole](/img/structure/B6449577.png)
![2-(cyclohex-3-ene-1-carbonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole](/img/structure/B6449578.png)
![5-fluoro-2-[4-(2-oxo-1,2-dihydropyridine-3-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449594.png)
![6-cyclopropyl-5-fluoro-2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one](/img/structure/B6449601.png)